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Introduction

Trehalose, a naturally occurring non-reducing disaccharide, is renowned for its exceptional
bioprotective properties, enabling various organisms to withstand extreme environmental
stresses like desiccation and freezing.[1][2][3] This unique characteristic is attributed to its
stable a,0-1,1 glycosidic linkage and its ability to interact with and stabilize biomolecules such
as proteins and lipids.[1][2] In recent years, trehalose has been extensively explored as a
versatile building block for the development of advanced biomaterials for a wide range of
biomedical applications. These materials, including hydrogels, nanopatrticles, and films,
leverage the inherent biocompatibility and stabilizing effects of trehalose for applications in
drug delivery, tissue engineering, cryopreservation, and wound healing.[1][3][4][5]

These application notes provide an overview of the synthesis, characterization, and application
of trehalose-based biomaterials, along with detailed protocols for their preparation and
evaluation.

I. Applications and Advantages
Trehalose-based biomaterials offer several distinct advantages in the biomedical field:

» Biocompatibility: Trehalose is non-toxic and biocompatible, making it an ideal candidate for
in vivo applications.[1][6][7]
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» Protein Stabilization: A primary application of trehalose is the stabilization of therapeutic
proteins, protecting them from denaturation and aggregation during processing, storage, and
delivery.[1][2][4] Trehalose-containing hydrogels have been shown to preserve the activity of

enzymes even at elevated temperatures.[8]

o Controlled Drug Release: Trehalose-based hydrogels can be engineered to provide
sustained and controlled release of encapsulated therapeutics.[9][10] The release kinetics
can be tuned by modifying the hydrogel composition and crosslinking density.[9][10]

o Cryopreservation: Trehalose is an effective cryoprotectant, enhancing the viability of cells
and tissues during freezing and thawing.[11][12] It is often used in combination with other
cryoprotective agents like DMSO to improve post-thaw cell recovery.[13][11]

» Tissue Engineering: The biocompatibility and structural properties of trehalose biomaterials
make them suitable as scaffolds for tissue engineering, supporting cell adhesion,
proliferation, and differentiation.[14]

» Wound Healing: Trehalose-based films can provide a moist environment conducive to
wound healing and can be loaded with therapeutic agents to prevent infection and promote
tissue regeneration.[15][16][17]

Il. Synthesis of Trehalose-Based Biomaterials

A common strategy for creating trehalose-based biomaterials is to first functionalize trehalose
with polymerizable groups, such as acrylates, which can then be incorporated into polymer
networks.

Workflow for Synthesis of Trehalose-Based Hydrogels

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9327084/
https://www.mdpi.com/1420-3049/13/8/1773
https://www.researchgate.net/publication/361803183_Synthesis_and_Application_of_Trehalose_Materials
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4436147/
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4825875/
https://dspace.mit.edu/bitstream/handle/1721.1/133265/nihms756828.pdf?sequence=2&isAllowed=y
https://pmc.ncbi.nlm.nih.gov/articles/PMC4825875/
https://dspace.mit.edu/bitstream/handle/1721.1/133265/nihms756828.pdf?sequence=2&isAllowed=y
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3551902/
https://www.spandidos-publications.com/10.3892/br.2017.859
https://pmc.ncbi.nlm.nih.gov/articles/PMC11411628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3551902/
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34800528/
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.mdpi.com/1999-4923/15/7/1914
https://www.researchgate.net/publication/286921139_Preparation_and_Characterization_of_Novel_Composite_Agarose_Films_for_Wound_Healing
https://ouci.dntb.gov.ua/en/works/4V6QGLk4/
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Synthesis of Trehalose Diacrylate (TDA)

Trehalose Dihydrate + Vinyl Acrylate 50°C, 250 rpm, 48h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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